Cas no 324776-77-4 (1,4-Bis(3-Iodophenyl)carbonylpiperazine)

• Product Name: 1,4-Bis(3-Iodophenyl)carbonylpiperazine
• CAS No: 324776-77-4
• MF: C₁₈H₁₆I₂N₂O₂
• MW: 546.140789031982
• CID: 4644205
• Update Time: 2025-05-19

1,4-Bis(3-Iodophenyl)carbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• piperazine-1,4-diylbis((3-iodophenyl)methanone)
• 1,4-Bis(3-Iodophenyl)carbonylpiperazine

• Inchi： 1S/C18H16I2N2O2/c19-15-5-1-3-13(11-15)17(23)21-7-9-22(10-8-21)18(24)14-4-2-6-16(20)12-14/h1-6,11-12H,7-10H2
• InChI Key： OKBFMRUDRLALFB-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC(I)=C2)CCN(C(=O)C2=CC=CC(I)=C2)CC1

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 628.1±55.0 °C at 760 mmHg
• Flash Point: 333.7±31.5 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

1,4-Bis(3-Iodophenyl)carbonylpiperazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,4-Bis(3-Iodophenyl)carbonylpiperazine

1,4-Bis(3-Iodophenyl)carbonylpiperazine (CAS No: 324776-77-4)

1,4-Bis(3-Iodophenyl)carbonylpiperazine is a highly specialized organic compound with the CAS registry number 324776-77-4. This compound belongs to the class of piperazines, which are six-membered ring structures containing two nitrogen atoms at positions 1 and 4. The 3-iodophenyl groups attached to the carbonyl groups at positions 1 and 4 of the piperazine ring impart unique electronic and structural properties to the molecule.

The synthesis of 1,4-Bis(3-Iodophenyl)carbonylpiperazine involves a series of carefully controlled reactions, including nucleophilic substitution and condensation processes. The presence of iodine atoms in the aromatic rings enhances the compound's reactivity and makes it a valuable intermediate in various chemical transformations. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of bioactive molecules targeting specific protein-protein interactions.

One of the most significant advancements in the study of 1,4-Bis(3-Iodophenyl)carbonylpiperazine is its role as a scaffold in medicinal chemistry. Researchers have utilized this compound to design inhibitors for kinases and other enzymes involved in disease pathways such as cancer and neurodegenerative disorders. The iodine substituents on the aromatic rings play a crucial role in modulating the binding affinity and selectivity of these inhibitors.

In addition to its medicinal applications, 1,4-Bis(3-Iodophenyl)carbonylpiperazine has also been explored for its potential in materials science. Its rigid structure and ability to form hydrogen bonds make it an attractive candidate for designing supramolecular assemblies and functional materials. Recent experiments have demonstrated its ability to self-assemble into nanofibers under specific conditions, opening new avenues for applications in nanotechnology.

The physical properties of 1,4-Bis(3-Iodophenyl)carbonylpiperazine are well-documented, with a melting point of approximately 200°C and a molecular weight of 568 g/mol. Its solubility in organic solvents such as dichloromethane and DMF facilitates its use in various synthetic protocols. The compound is stable under normal storage conditions but requires protection from light due to its photosensitivity.

From an environmental perspective, 1,4-Bis(3-Iodophenyl)carbonylpiperazine has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, with microbial activity playing a key role in its breakdown. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 1,4-Bis(3-Iodophenyl)carbonylpiperazine (CAS No: 324776-77-4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in both academic research and industrial development.